Cas no 1707568-09-9 (4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole)

• Product Name: 4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole
• CAS No: 1707568-09-9
• MF: C₈H₁₃N₃O₄S
• MW: 247.271520376205
• CID: 5161851
• Update Time: 2025-07-01

4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole
• 1H-Imidazole, 4-[(ethylsulfonyl)methyl]-1,2-dimethyl-5-nitro-

• Inchi： 1S/C8H13N3O4S/c1-4-16(14,15)5-7-8(11(12)13)10(3)6(2)9-7/h4-5H2,1-3H3
• InChI Key： CQDDDIYMPIEFOS-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C([N+]([O-])=O)=C(CS(CC)(=O)=O)N=1

Additional information on 4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole

4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole: A Comprehensive Overview

4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole (CAS No. 1707568-09-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the imidazole family of heterocyclic compounds, which are known for their versatile chemical properties and wide-ranging utility in both academic and industrial research.

The imidazole ring in this compound serves as a foundational structure, with substituents that enhance its functionality. The ethanesulfonylmethyl group attached to the imidazole ring introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of methyl groups at positions 1 and 2 further stabilizes the structure, while the nitro group at position 5 imparts strong electron-withdrawing effects, which are critical for its reactivity in various chemical transformations.

Recent studies have highlighted the potential of 4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole as a precursor in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its role in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The compound's ability to form stable covalent bonds with target proteins has been a focal point of recent investigations, underscoring its importance in drug discovery.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its derivatives have been studied for their potential as fungicides and herbicides, offering a sustainable solution to crop protection challenges. The nitro group plays a pivotal role in enhancing the bioactivity of these derivatives, making them effective against a wide range of plant pathogens.

The synthesis of 4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From a structural perspective, the compound exhibits interesting physical properties that make it suitable for advanced materials applications. Its thermal stability and ability to form crystalline structures have been leveraged in the development of high-performance polymers and coatings. Furthermore, its electronic properties make it a candidate for use in optoelectronic devices.

Looking ahead, ongoing research into 4-Ethanesulfonylmethyl-1,2-dimethyl-5-nitro-1H-imidazole is expected to uncover new avenues for its application. Collaborative efforts between academic institutions and industry partners are paving the way for innovative solutions across multiple sectors. As our understanding of this compound deepens, it is poised to play an even greater role in advancing modern science and technology.